Cas no 895784-98-2 (N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 895784-98-2
• MF: C₁₉H₁₄F₃N₃O₂S
• MW: 405.393573284149
• CID: 5511981
• Update Time: 2025-10-28

N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,5-difluorophenyl)-N2-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
• N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C19H14F3N3O2S/c20-12-3-1-2-11(8-12)19-24-14(10-28-19)6-7-23-17(26)18(27)25-16-9-13(21)4-5-15(16)22/h1-5,8-10H,6-7H2,(H,23,26)(H,25,27)
• InChI Key： UFNZFBOIEQJTFC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)=O

Additional information on N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No. 895784-98-2): A Comprehensive Overview

N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No. 895784-98-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the thiazole family and exhibits unique structural and functional properties that make it a valuable candidate for various pharmaceutical research and development efforts.

The chemical structure of N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide is characterized by the presence of a thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The fluorine substituents on the phenyl rings contribute to the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design. The ethanediamide moiety further enhances the compound's solubility and bioavailability, which are crucial factors in its potential therapeutic efficacy.

Recent studies have highlighted the multifaceted biological activities of N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide. One of the most promising areas of research involves its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property makes it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have shown that N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be developed into a novel anticancer agent with broad-spectrum activity.

In addition to its anti-inflammatory and antitumor properties, N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide has also been investigated for its neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated by its ability to upregulate antioxidant enzymes and inhibit the activation of microglia and astrocytes.

The pharmacokinetic profile of N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it suitable for chronic administration in clinical settings. Furthermore, the compound has been found to have low toxicity in preclinical toxicity studies, which is an important consideration for drug development.

The synthesis of N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide involves a series of well-defined chemical reactions that can be carried out under mild conditions. The key steps include the formation of the thiazole ring through a cyclization reaction and the subsequent coupling with the difluorophenyl and ethanediamide moieties. The synthetic route has been optimized to achieve high yields and purity levels, making it amenable to large-scale production for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with regard to tolerability and pharmacokinetic parameters. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential across various disease indications.

In conclusion, N'-(2,5-difluorophenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide (CAS No. 895784-98-2) represents a promising lead compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, antitumor, and neuroprotective properties make it a valuable candidate for drug development in multiple therapeutic areas. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its clinical utility.